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Compound of Interest

Compound Name: 1-Hexene, 6-fluoro-

Cat. No.: B1617930

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Hexene, 6-fluoro- is not readily available.
The following guidance is based on the chemical structure, information on analogous
compounds such as 1-hexene and other fluorinated alkenes, and general principles of
laboratory safety. Researchers should always conduct a thorough risk assessment before
handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Hexene, 6-fluoro-. The
procedural guidance is designed to answer specific operational questions and build a
foundation of trust in laboratory safety.

Physical and Chemical Properties

Limited quantitative data is available for 1-Hexene, 6-fluoro-. The following table summarizes
known information.

Property Value Source
Molecular Formula C6H11F PubChem[1]
Molecular Weight 102.15 g/mol PubChem[1]

Note: Due to the lack of a dedicated Safety Data Sheet (SDS) for 1-Hexene, 6-fluoro-, other
critical data such as boiling point, flash point, and toxicity information are not available. As a
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flammable liquid and a fluorinated organic compound, it should be handled with extreme
caution.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical when handling 1-
Hexene, 6-fluoro-. The following table outlines the recommended PPE.

Body Part Recommended Protection Rationale

] Protects against splashes and
Chemical safety goggles and a
Eyes/Face ) vapors. Standard safety
face shield. o
glasses are not sufficient.

Chemical-resistant gloves

(e.g., nitrile or neoprene). A Prevents skin contact and
Skin flame-resistant lab coat and protects from potential fire

closed-toe shoes are hazards.

mandatory.

Work in a well-ventilated fume
hood. If the concentration in

Respiratory the air may exceed exposure Protects against inhalation of
limits, a NIOSH-approved potentially harmful vapors.
respirator with an organic

vapor cartridge is necessary.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 1-Hexene, 6-
fluoro-.

1. Preparation:
e Ensure a chemical fume hood is operational and has been recently certified.

e Have a fire extinguisher (Class B: for flammable liquids) and a safety shower/eyewash
station readily accessible.
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» Prepare all necessary equipment and reagents before introducing 1-Hexene, 6-fluoro- to
the work area.

e Ensure all glassware is free of cracks and contaminants.

2. Handling:

o Conduct all manipulations of 1-Hexene, 6-fluoro- within the fume hood.

o Ground all equipment to prevent static discharge, which could be an ignition source.[2][3]
e Use only non-sparking tools.[2][3]

o Keep the container tightly closed when not in use.[2]

» Avoid heating the substance near open flames or other ignition sources.[2][3]

3. In Case of a Spill:

» Evacuate the immediate area.

« If the spill is large or you are unsure how to handle it, contact your institution's environmental
health and safety (EHS) department immediately.

o For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite, sand)
to contain the spill.

o Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan

Fluorinated hydrocarbons are persistent in the environment and require special disposal
considerations.

o Waste Collection: Collect all waste containing 1-Hexene, 6-fluoro- in a designated, sealed,
and clearly labeled hazardous waste container.
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e Do Not Dispose Down the Drain: This compound should never be disposed of in the sanitary
sewer system.

» Professional Disposal: The disposal of fluorinated organic compounds is regulated. Arrange
for disposal through your institution's EHS department, which will use a licensed hazardous
waste disposal company. High-temperature incineration is a common method for the
destruction of fluorinated compounds.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Hexene, 6-
fluoro- from preparation to disposal.

Caption: Safe handling workflow for 1-Hexene, 6-fluoro-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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